Cas no 2171832-47-4 (5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid)

• Product Name: 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• CAS No: 2171832-47-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5825381
• PubChem ID: 165544290
• Update Time: 2025-06-22

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• EN300-1491154
• 2171832-47-4
• 5-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}hexanoic acid

• Inchi： 1S/C25H30N2O6/c1-17(7-6-12-24(29)30)27-23(28)16-32-14-13-26-25(31)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SJADORNCUSAWST-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid

Introduction to 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic Acid (CAS No. 2171832-47-4)

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid, identified by its CAS number 2171832-47-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a hexanoic acid backbone modified with a unique amino acid derivative. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group and an ethoxyacetamido moiety makes it a candidate for various applications in drug development and therapeutic research.

The structural complexity of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid suggests potential biological activities that are currently under investigation. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, but its incorporation into this molecule may confer additional properties that are beneficial for medicinal applications. The hexanoic acid chain provides a hydrophobic anchor, while the amino acid-derived segment introduces functionality that could interact with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid position it as a promising candidate for such therapeutic interventions. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for further derivatization to enhance its pharmacological properties.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for drug design. The combination of the fluorene-based moiety and the amino acid derivative creates a versatile platform that can be modified to target specific receptors or enzymes. This flexibility is particularly valuable in the context of rational drug design, where the goal is to create molecules that are both highly specific and effective.

The chemical properties of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid also make it an interesting subject for study in supramolecular chemistry and materials science. The presence of multiple functional groups allows for interactions with other molecules, which could lead to the development of new materials with unique properties. For instance, its ability to form hydrogen bonds and engage in π-stacking interactions could be exploited to create self-assembling structures or to develop novel polymers.

From a synthetic chemistry perspective, the synthesis of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid represents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as solid-phase peptide synthesis (SPPS), flow chemistry, and transition-metal-catalyzed reactions have all contributed to the growing arsenal of tools available for constructing complex organic molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. In the field of agrochemistry, for example, derivatives of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid could be developed as novel pesticides or herbicides. Similarly, in materials science, its unique structural features might inspire new approaches to creating functional materials with applications in electronics or biomedicine.

In conclusion, 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS No. 2171832-47-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its complex structure and diverse functional groups make it an attractive candidate for further research in drug discovery, materials science, and beyond. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an important role in shaping the future of science and technology.